(2,3-dimethoxybenzyl)tetrahydro-3-thienylamine

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]thiolan-3-amine
• InChI: InChI=1S/C13H19NO2S/c1-15-12-5-3-4-10(13(12)16-2)8-14-11-6-7-17-9-11/h3-5,11,14H,6-9H2,1-2H3
• InChI Key: BDMZUMSALKGHDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNC2CCSC2
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol

Description

(2,3-dimethoxybenzyl)tetrahydro-3-thienylamine, also known as THTDMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biochemical pathways. (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine in the synaptic cleft, resulting in increased neurotransmission.
Biochemical and Physiological Effects:
(2,3-dimethoxybenzyl)tetrahydro-3-thienylamine has been shown to have various biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase, (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine has been shown to inhibit the activity of monoamine oxidase, an enzyme that breaks down monoamine neurotransmitters such as dopamine and serotonin. This inhibition leads to an increase in the levels of these neurotransmitters in the brain, which may have implications for the treatment of depression and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine is its relatively simple synthesis method, which makes it readily accessible for use in lab experiments. However, one limitation of (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine. One area of interest is the development of novel compounds based on (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine that have potential applications in the fields of medicine and agriculture. Another area of interest is the further elucidation of the mechanism of action of (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine, which may lead to the development of more targeted therapies for various diseases. Additionally, research on the potential toxicity of (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine and its derivatives is needed to ensure their safety for use in various applications.

Synthesis Methods

The synthesis of (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine involves the condensation reaction between (2,3-dimethoxybenzyl)amine and tetrahydrothiophene-3-carboxaldehyde in the presence of a catalyst. The reaction yields (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine as a white solid with a melting point of 85-87°C.

Scientific Research Applications

(2,3-dimethoxybenzyl)tetrahydro-3-thienylamine has been studied extensively for its potential applications in various fields of research. One of the primary applications of (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine is in the synthesis of novel compounds with potential biological activities. For example, (2,3-dimethoxybenzyl)tetrahydro-3-thienylamine has been used as a precursor for the synthesis of N-substituted tetrahydro-3-thienylamines, which have shown promising anticancer and antibacterial activities.